HAUS augmin-like complex subunit 3 (154-162)
Description
HAUS augmin-like complex subunit 3
Scientific Research Applications
Role in Tumor Progression and Prognosis in Hepatocellular Carcinoma
- High Expression of HAUS3 in Hepatocellular Carcinoma: HAUS3, a component of the HAU augmin-like complex, shows increased expression in tumor tissues of hepatocellular carcinoma (HCC) patients compared to adjacent normal tissue. High HAUS3 expression correlates with larger tumor size and tumor multiplicity, and serves as an independent prognostic factor for overall survival in HCC patients. It also appears to regulate the phosphorylation of PLK1-T210 and activity of the Cdk1/cyclin B1 complex, which affects the G2/M phase transition and tubulin expression during mitotic progression (Zhang et al., 2019).
Implications in Neuronal Development
- Regulating Microtubule Organization in Neurons: The HAUS complex, including HAUS3, is essential for neuronal microtubule organization. It ensures uniform microtubule polarity in axons and regulates microtubule density in dendrites. This function is critical for proper neuronal migration, development, and polarization (Cunha-Ferreira et al., 2018).
Influence on Centrosome and Spindle Integrity
- Regulating Centrosome and Spindle Integrity: HAUS3, as a part of the HAUS complex, localizes to interphase centrosomes and mitotic spindle microtubules. Its disruption leads to microtubule-dependent fragmentation of centrosomes, destabilization of kinetochore microtubules, and formation of multipolar spindles. These defects suggest a critical role of the HAUS complex in ensuring proper spindle assembly and chromosome segregation during cell division (Lawo et al., 2009).
Potential as a Biomarker in Glioma
- Expression and Prognostic Value in Glioma: HAUS3's expression in glioma is associated with poorer patient survival, and its expression level correlates with various tumour-infiltrating immune cells, suggesting its potential as a biomarker for predicting glioma prognosis (Yao et al., 2022).
Role in Microtubule Nucleation and Spindle Assembly
- Critical Function in Microtubule Array Assembly: In plant cells, HAUS3 plays a pivotal role in γ-tubulin–dependent microtubule nucleation and amplification during mitosis, indicating its essential role in the assembly of microtubule arrays during mitosis in both animal and plant cells (Hotta et al., 2012).
properties
sequence |
ILNAMIAKI |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
HAUS augmin-like complex subunit 3 (154-162) |
Origin of Product |
United States |
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